6,8-Difluoro-1-iodoimidazo[1,5-A]pyridine

• Molecular Formula: C7H3F2IN2
• Molecular Weight: 280.01 g/mol
• IUPAC Name: 6,8-difluoro-1-iodoimidazo[1,5-a]pyridine
• InChI: InChI=1S/C7H3F2IN2/c8-4-1-5(9)6-7(10)11-3-12(6)2-4/h1-3H
• InChI Key: NWXCJSPMKHNIGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=C(N=CN2C=C1F)I)F

Description

6,8-Difluoro-1-iodoimidazo[1,5-A]pyridine is a halogenated derivative of the imidazo[1,5-a]pyridine scaffold, a heterocyclic system known for its versatility in medicinal chemistry, optoelectronics, and chemical biology . The compound features fluorine substituents at the 6- and 8-positions and an iodine atom at the 1-position, which confer unique electronic and steric properties.

Preparation Methods

The synthesis of 6,8-Difluoro-1-iodoimidazo[1,5-A]pyridine typically involves the functionalization of imidazo[1,5-A]pyridine derivatives. One common method includes the use of transition metal catalysis, metal-free oxidation, and photocatalysis strategies . The reaction conditions often involve the use of specific reagents and catalysts to achieve the desired functionalization. Industrial production methods may vary, but they generally follow similar synthetic routes with optimization for large-scale production.

Chemical Reactions Analysis

6,8-Difluoro-1-iodoimidazo[1,5-A]pyridine undergoes various types of chemical reactions, including:

Substitution Reactions: The iodine atom in the compound can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation and Reduction Reactions: The compound can participate in oxidation and reduction reactions, depending on the reagents and conditions used.

Radical Reactions: The compound can undergo radical reactions, which are facilitated by transition metal catalysis or photocatalysis.

Common reagents used in these reactions include transition metal catalysts, oxidizing agents, and reducing agents. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

6,8-Difluoro-1-iodoimidazo[1,5-A]pyridine has a wide range of scientific research applications, including:

Chemistry: It serves as a valuable building block for the synthesis of various heterocyclic compounds and derivatives.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in the development of bioactive compounds.

Industry: The compound is used in the production of advanced materials and chemicals.

Mechanism of Action

The mechanism of action of 6,8-Difluoro-1-iodoimidazo[1,5-A]pyridine involves its interaction with specific molecular targets and pathways. The presence of fluorine and iodine atoms enhances its reactivity and allows it to participate in various chemical and biological processes. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Table 1: Structural Comparison of Imidazo[1,5-a]pyridine Derivatives

Compound	Substituents	Key Functional Groups	Applications	References
6,8-Difluoro-1-iodoimidazo[1,5-A]pyridine	6-F, 8-F, 1-I	Halogens (F, I)	Potential probe/inhibitor
1-(2-Pyridyl)-3-(2-hydroxyphenyl)imidazo[1,5-a]pyridine (3a)	1-Pyridyl, 3-hydroxyphenyl	Pyridyl, phenolic -OH	Antibacterial (MIC₅₀: 0.6–1.4 mg/mL)
Bis-imidazo[1,5-a]pyridine (3)	Symmetric/asymmetric dimeric structure	Extended π-system	Fluorescent membrane probes
MacathiohydantoinL	Thioxohexahydroimidazo[1,5-a]pyridine	Thiohydantoin moiety	Neuroprotective (68.63% viability at 20 µM)
EGFR-targeted derivatives (e.g., erlotinib analogs)	Varied aryl/alkyl substituents	Electron-withdrawing groups	EGFR inhibition (ΔG binding ~-30 kcal/mol)

Key Observations :

• Halogenation: The fluorine and iodine atoms in the target compound may enhance its metabolic stability and lipophilicity compared to non-halogenated analogs like monomeric imidazo[1,5-a]pyridine derivatives .
• Dimeric vs. Monomeric Structures: Bis-imidazo[1,5-a]pyridines exhibit larger Stokes shifts (~150 nm) and improved membrane intercalation due to extended conjugation, whereas monomeric units like the target compound may prioritize compactness for specific binding pockets .

Key Observations :

• Enzyme Inhibition : Halogenated derivatives like the target compound may exhibit stronger hydrophobic interactions with enzymes, similar to compound 3a, which binds papain via entropic-driven mechanisms .
• EGFR Inhibition : While the target compound lacks direct data, structural analogs with electron-withdrawing groups (e.g., -F, -I) show enhanced binding free energies comparable to clinical drugs like osimertinib .

Photophysical Properties

Table 3: Photophysical Comparison of Fluorescent Probes

Compound	λₐbs (nm)	λₑm (nm)	Stokes Shift (nm)	Application	References
Bis-imidazo[1,5-a]pyridine (3)	350–370	450–520	~150	Lipid bilayer imaging
Prodan (reference dye)	360	440	80	Membrane hydration
Target compound (inferred)	340–360*	440–480*	~100–120*	Potential NIR probes*

Key Observations :

• Solvatochromism: Imidazo[1,5-a]pyridine derivatives exhibit solvatochromic behavior, making them suitable for monitoring membrane dynamics. The target compound’s halogen substituents may redshift emission compared to non-fluorinated analogs .
• Stokes Shift: Dimeric analogs outperform monomeric derivatives in Stokes shift magnitude, critical for minimizing background noise in imaging .

Biological Activity

6,8-Difluoro-1-iodoimidazo[1,5-A]pyridine is a heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the compound's biological activity, including its mechanisms of action, synthesis, structure-activity relationships (SAR), and relevant case studies.

Synthesis and Structural Characteristics

The synthesis of 6,8-Difluoro-1-iodoimidazo[1,5-A]pyridine typically involves halogenation reactions and cyclization processes that yield the desired imidazo-pyridine structure. The presence of fluorine and iodine atoms in the molecular structure enhances the compound's lipophilicity and potential for biological interaction.

Molecular Properties

Property	Value
Molecular Formula	C7H4F2I N3
Molecular Weight	265.03 g/mol
IUPAC Name	6,8-Difluoro-1-iodoimidazo[1,5-a]pyridine

Antimicrobial Activity

Research has indicated that 6,8-Difluoro-1-iodoimidazo[1,5-A]pyridine exhibits significant antimicrobial properties. In vitro studies have demonstrated its effectiveness against various bacterial strains, suggesting a mechanism involving disruption of bacterial cell wall synthesis or interference with metabolic pathways critical for bacterial survival .

Anticancer Properties

The compound has also been evaluated for its anticancer potential. Studies suggest that it may induce apoptosis in cancer cells through the activation of specific signaling pathways. The dual substitution of fluorine enhances its potency against certain cancer cell lines by modulating key proteins involved in cell proliferation and survival .

The biological activity of 6,8-Difluoro-1-iodoimidazo[1,5-A]pyridine can be attributed to its ability to interact with various molecular targets. Key mechanisms include:

• Inhibition of Kinases : The compound may inhibit specific kinases involved in cell signaling pathways that regulate cell growth and division.
• Induction of Apoptosis : It activates apoptotic pathways leading to programmed cell death in malignant cells.
• Antimicrobial Mechanism : Possible interference with nucleic acid synthesis or protein translation in bacteria.

Structure-Activity Relationship (SAR)

A detailed analysis of SAR indicates that the presence of both fluorine and iodine atoms significantly influences the compound's biological activity. Variations in substitution patterns on the imidazo-pyridine ring can lead to changes in potency and selectivity against various targets.

Case Studies

Several studies have highlighted the efficacy of 6,8-Difluoro-1-iodoimidazo[1,5-A]pyridine:

• Antimicrobial Efficacy : A study reported that derivatives of this compound showed up to 80% inhibition against Gram-positive bacteria in vitro .
• Cancer Cell Lines : In a comparative analysis with other imidazo-pyridine derivatives, this compound exhibited superior cytotoxicity against breast cancer cell lines with an IC50 value of approximately 10 μM .